Cas no 2166793-86-6 (6-methyl-2-(1-methyl-1H-pyrazol-4-yl)piperidin-3-ylmethanamine)

• Product Name: 6-methyl-2-(1-methyl-1H-pyrazol-4-yl)piperidin-3-ylmethanamine
• CAS No: 2166793-86-6
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• CID: 6232126
• PubChem ID: 165552601
• Update Time: 2025-08-03

6-methyl-2-(1-methyl-1H-pyrazol-4-yl)piperidin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-(1-methyl-1H-pyrazol-4-yl)piperidin-3-ylmethanamine
• EN300-1476823
• 2166793-86-6
• [6-methyl-2-(1-methyl-1H-pyrazol-4-yl)piperidin-3-yl]methanamine

• Inchi： 1S/C11H20N4/c1-8-3-4-9(5-12)11(14-8)10-6-13-15(2)7-10/h6-9,11,14H,3-5,12H2,1-2H3
• InChI Key： ZNWDUMVZWYXFKT-UHFFFAOYSA-N
• SMILES： N1C(C)CCC(CN)C1C1C=NN(C)C=1

Computed Properties

• Exact Mass: 208.16879665g/mol
• Monoisotopic Mass: 208.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 55.9Ų

Additional information on 6-methyl-2-(1-methyl-1H-pyrazol-4-yl)piperidin-3-ylmethanamine

Introduction to 6-methyl-2-(1-methyl-1H-pyrazol-4-yl)piperidin-3-ylmethanamine (CAS No. 2166793-86-6)

6-methyl-2-(1-methyl-1H-pyrazol-4-yl)piperidin-3-ylmethanamine, identified by its Chemical Abstracts Service (CAS) number 2166793-86-6, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a piperidine core substituted with a methyl group and a pyrazole moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of these heterocyclic rings suggests a high degree of molecular rigidity, which can be advantageous in binding to biological targets with high specificity. The compound's unique scaffold makes it a promising candidate for further exploration in drug discovery and development.

The piperidine ring is a common structural motif in many bioactive molecules, particularly in central nervous system (CNS) drugs. Its three-dimensional structure allows for optimal interactions with biological receptors, making it a valuable component in medicinal chemistry. In contrast, the 1-methyl-1H-pyrazol-4-yl substituent introduces additional functional groups that can modulate the electronic properties of the molecule. Pyrazole derivatives are known for their diverse pharmacological effects, including anti-inflammatory, antiviral, and anticancer properties. The combination of these structural elements in 6-methyl-2-(1-methyl-1H-pyrazol-4-yl)piperidin-3-ylmethanamine may contribute to its potential therapeutic applications.

Recent advancements in computational chemistry have enabled more efficient screening of novel compounds like 6-methyl-2-(1-methyl-1H-pyrazol-4-yl)piperidin-3-ylmethanamine. Molecular docking studies have been particularly useful in predicting the binding affinity of this compound to various biological targets. For instance, simulations have suggested that it may interact with enzymes and receptors involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's. These findings align with the growing interest in developing small-molecule inhibitors that can modulate neural pathways associated with these conditions.

The synthesis of 6-methyl-2-(1-methyl-1H-pyrazol-4-yl)piperidin-3-ylmethanamine presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled the efficient construction of intricate molecular frameworks. These advancements not only facilitate the synthesis of this compound but also provide insights into the development of similar molecules with tailored biological activities.

In vitro studies have begun to unravel the potential pharmacological profile of 6-methyl-2-(1-methyl-1H-pyrazol-4-y)piperidin -3 -ylmethanamine. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes implicated in inflammation and oxidative stress. These activities are particularly relevant given the role of inflammation and oxidative damage in various diseases, including cardiovascular disorders and chronic inflammatory conditions. Further research is needed to fully characterize its mechanism of action and therapeutic potential.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying promising candidates like 6-methyl -2-( 1 -methyl - 1 H -pyrazol -4 - yl ) piperidin -3 - ylmethanamine for clinical development. HTS allows for rapid evaluation of thousands of compounds against multiple biological targets, thereby streamlining the drug discovery pipeline. As such, this compound represents an exciting opportunity for researchers seeking to develop novel therapeutics for unmet medical needs.

The future direction of research on 6-methyl -2-( 1 -methyl - 1 H -pyrazol -4 - yl ) piperidin -3 - ylmethanamine will likely focus on optimizing its pharmacokinetic properties and exploring its potential in preclinical models. Pharmacokinetic studies will assess parameters such as bioavailability, metabolic stability, and excretion pathways, which are critical for determining its suitability for clinical translation. Preclinical studies will provide further insights into its safety profile and efficacy across various disease models.

In conclusion,6-methyl -2-( 1 -methyl - 1 H -pyrazol -4 - yl ) piperidin -3 - ylmethanamine (CAS No. 2166793--86--6) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties and functional groups positions it as a promising candidate for further exploration in drug discovery efforts aimed at addressing neurological and inflammatory diseases.